Cartilage intermediate layer protein 1 preproprotein (779-787)
Description
Cartilage intermediate layer protein 1
Scientific Research Applications
Role in Cardiac and Cartilage Health
Cartilage Intermediate Layer Protein 1 (CILP-1) is implicated in various physiological and pathological processes. In cardiac health, it's associated with myocardial remodeling, potentially serving as a prognostic marker for chronic heart failure. Notably, CILP-1 interacts with Transforming Growth Factor-β1 (TGF-β1), influencing myocardial interstitial fibrosis and cardiac function. This interaction suggests CILP-1's potential in mitigating pressure overload-induced cardiac fibrosis and dysfunction (Wang et al., 2021), (Li et al., 2015).
Extracellular Matrix and Cartilage Integrity
CILP-1 is abundant in cartilaginous tissues and is crucial for maintaining cartilage integrity. It's a major extracellular matrix protein influencing chondrocyte metabolism and potentially forming a feedback loop with TGF-β1, pivotal for cartilage health. CILP-1's presence in the articular cartilage varies with age, indicating its role in tissue aging and possibly in degenerative diseases like osteoarthritis (Mori et al., 2006), (Lorenzo et al., 1998).
Immunological Aspects and Disease Pathogenesis
The immune response to CILP may contribute to the pathogenesis of inflammatory joint diseases such as osteoarthritis and rheumatoid arthritis. Understanding the immune response to various components of cartilage, like CILP, might pave the way for therapeutic interventions in these chronic arthropathies (Tsuruha et al., 2001).
Cartilage Layer Protein and Lipid Metabolism
The relationship between CILP and lipid metabolism is also of interest. CILP-2, a homologue of CILP, is associated with plasma lipoproteins and lipid traits, suggesting its potential role in metabolic disorders related to obesity (Li et al., 2022).
Genetic and Proteomic Insights
Genetic and proteomic studies have further elucidated the role of CILP in human health. For instance, the genomic organization of the CILP gene has been mapped, revealing its complex structure and potential for polymorphisms that could impact its function. Proteomic analyses have identified CILP as a significant component in the articular cartilage, emphasizing its role in maintaining cartilage integrity and potentially in the pathogenesis of osteoarthritis (Nakamura et al., 1999), (Clutterbuck et al., 2011).
Properties
sequence |
NLEPRTGFL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Cartilage intermediate layer protein 1 preproprotein (779-787) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
